Cas no 2680747-01-5 (tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate
• CAS No: 2680747-01-5
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5627047
• PubChem ID: 165941764
• Update Time: 2025-06-20

tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[(3-cyanophenyl)methoxy]-2-methylphenyl}carbamate
• EN300-28296769
• 2680747-01-5
• tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate

• Inchi： 1S/C20H22N2O3/c1-14-10-17(24-13-16-7-5-6-15(11-16)12-21)8-9-18(14)22-19(23)25-20(2,3)4/h5-11H,13H2,1-4H3,(H,22,23)
• InChI Key： IDKWYEVLFBXAAL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)OCC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate

tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate, with the CAS registry number 2680747-01-5, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, drug discovery, and catalysis. This compound is notable for its unique structural features, which include a tert-butyl group, a methoxy bridge, and a cyanophenyl substituent. These structural elements contribute to its versatile chemical properties, making it a valuable component in various research and industrial applications.

The molecular structure of tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate is characterized by a complex aromatic system, which plays a crucial role in its electronic and optical properties. Recent studies have highlighted its potential as a building block for advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the tert-butyl group enhances the compound's stability under thermal and oxidative conditions, while the methoxy bridge facilitates intermolecular interactions, making it suitable for self-assembling structures.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing functional polymers. Researchers have demonstrated that tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate can be polymerized under controlled conditions to form materials with tailored electronic properties. These polymers exhibit excellent charge transport characteristics, making them ideal candidates for organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in polymerization techniques have further enhanced the efficiency and scalability of these processes.

In the realm of drug discovery, this compound has shown potential as a lead molecule for developing bioactive agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Studies have revealed that tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate exhibits moderate inhibitory activity against certain kinases, suggesting its potential in anticancer therapy. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity.

The synthesis of tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylphenyl}carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the methoxy bridge through nucleophilic aromatic substitution and the introduction of the tert-butyl group via carbamate formation. Recent innovations in catalysis have enabled higher yields and improved purity levels, making the synthesis more efficient and cost-effective.

In terms of environmental impact, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing ecological risks.

In conclusion, tert-butyl N-{4-(3-cyanophenyl)methoxy-2-methylpheny